Cas no 1516565-34-6 (6-Chloro-2-fluoro-3-methylbenzyl chloride)

• Product Name: 6-Chloro-2-fluoro-3-methylbenzyl chloride
• CAS No: 1516565-34-6
• MF: C₈H₇Cl₂F
• MW: 193.045583963394
• CID: 5006757
• Update Time: 2025-06-29

6-Chloro-2-fluoro-3-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylbenzyl chloride

• Inchi： 1S/C8H7Cl2F/c1-5-2-3-7(10)6(4-9)8(5)11/h2-3H,4H2,1H3
• InChI Key： BVLBHHAHMQMKDC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 6-Chloro-2-fluoro-3-methylbenzyl chloride

Professional Introduction to Compound with CAS No. 1516565-34-6 and Product Name: 6-Chloro-2-fluoro-3-methylbenzyl chloride

The compound with the CAS number 1516565-34-6 and the product name 6-Chloro-2-fluoro-3-methylbenzyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both chloro and fluoro substituents on a benzyl chloride backbone imparts distinct reactivity and electronic properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel building blocks that can be incorporated into drug candidates. 6-Chloro-2-fluoro-3-methylbenzyl chloride stands out as one such compound due to its versatility in chemical transformations. The chloro group provides a site for nucleophilic substitution reactions, while the fluoro substituent introduces electronic effects that can modulate the bioactivity of derived compounds. Additionally, the methyl group at the third position adds steric bulk, which can influence the binding affinity of drug molecules to their targets.

One of the most compelling aspects of 6-Chloro-2-fluoro-3-methylbenzyl chloride is its utility in the synthesis of biologically active compounds. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The benzyl chloride moiety serves as a precursor for constructing more intricate scaffolds, such as tetralones and benzofurans, which have demonstrated promising pharmacological properties. The ability to introduce fluorine atoms into drug molecules is particularly noteworthy, as fluorine is known to enhance metabolic stability and improve oral bioavailability.

Recent studies have highlighted the role of 6-Chloro-2-fluoro-3-methylbenzyl chloride in medicinal chemistry innovation. For instance, researchers have utilized this compound to synthesize small molecule inhibitors that selectively bind to specific protein targets. The chloro group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl structures that are prevalent in many FDA-approved drugs. Furthermore, the fluoro substituent has been shown to improve the binding affinity of certain drug candidates by modulating hydrophobic interactions and hydrogen bonding capabilities.

The synthetic utility of 6-Chloro-2-fluoro-3-methylbenzyl chloride extends beyond pharmaceutical applications. In organic synthesis, this compound serves as a versatile intermediate for constructing complex heterocyclic frameworks. The presence of both electron-withdrawing (chloro) and electron-donating (fluoro) groups allows for precise control over reaction outcomes, making it an ideal candidate for multi-step synthetic routes. Researchers have employed this compound in the preparation of natural product analogs and pharmacophore-focused libraries, demonstrating its broad applicability in synthetic chemistry.

The impact of fluorine-containing compounds on modern medicine cannot be overstated. The introduction of fluorine atoms into drug molecules has led to significant improvements in therapeutic efficacy and patient outcomes. 6-Chloro-2-fluoro-3-methylbenzyl chloride exemplifies this trend by providing a reliable scaffold for developing fluorinated drug candidates. The ability to precisely control fluorination patterns has enabled the creation of drugs with enhanced pharmacokinetic profiles and reduced side effects. This underscores the importance of fluorine chemistry in advancing modern therapeutics.

In conclusion, 6-Chloro-2-fluoro-3-methylbenzyl chloride (CAS No. 1516565-34-6) represents a cornerstone in pharmaceutical and synthetic chemistry. Its unique structural features make it an invaluable intermediate for constructing biologically active compounds with improved pharmacological properties. As research continues to uncover new applications for this compound, its significance in drug development is likely to grow even further. The combination of chloro and fluoro substituents on a benzyl chloride backbone offers unparalleled flexibility in chemical transformations, making it a preferred choice for medicinal chemists seeking innovative solutions for next-generation therapeutics.